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Compound of Interest

Compound Name: 3-Fluorocyclobutane-1-carbonitrile

Cat. No.: B2522521

Executive Summary

3-Fluorocyclobutane-1-carbonitrile is a valuable building block in medicinal chemistry, prized
for the introduction of the three-dimensional fluorocyclobutane scaffold into drug candidates.
This moiety can significantly influence a molecule's physicochemical properties, such as
lipophilicity and metabolic stability, which are critical in drug design. This guide provides a
comprehensive overview of this compound, including its chemical properties, a curated list of
commercial suppliers, essential safety and handling protocols, and its applications in research.
Furthermore, it outlines a practical workflow for supplier selection and initial quality assessment
to ensure the integrity of research outcomes.

Introduction to 3-Fluorocyclobutane-1-carbonitrile

The strategic incorporation of fluorine and three-dimensional (3D) structural motifs are
established strategies in modern drug discovery to enhance pharmacological properties. The
cyclobutane ring, an underrepresented scaffold, offers a desirable 3D geometry that departs
from the flat, aromatic structures common in historical fragment libraries.[1] 3-
Fluorocyclobutane-1-carbonitrile (CAS No: 1552638-51-3) serves as a key intermediate for
accessing this desirable chemical space.[2][3] Its structure, featuring a nitrile group for further
chemical elaboration and a fluorine atom to modulate electronic and metabolic characteristics,
makes it a versatile reagent for synthesizing more complex molecules and libraries for
fragment-based drug discovery (FBDD).[1]
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Physicochemical Properties and Specifications

A thorough understanding of a reagent's properties is fundamental to its effective use in

synthesis and research. The key identifiers and physicochemical characteristics of 3-

Fluorocyclobutane-1-carbonitrile are summarized below.

Property Value Source(s)
CAS Number 1552638-51-3 [2][3]
Molecular Formula CsHeFN [2][3]1[4]
Molecular Weight 99.11 g/mol [2][3]
Appearance Liquid [3]
Purity Typically =295% or =98% [2][3]
3-fluorocyclobutane-1-
IUPAC Name . [3]
carbonitrile
Cyclobutanecarbonitrile, 3-
Synonyms [3]
fluoro-
Monoisotopic Mass 99.048 g/mol [31[4]
Topological Polar Surface Area  23.8 A2 [3]
XLogP3 0.8 [3]

Commercial Suppliers of 3-Fluorocyclobutane-1-

carbonitrile

The accessibility of this building block from commercial sources is critical for research

timelines. The following table lists several suppliers. Researchers are advised to request a

Certificate of Analysis (CoA) for lot-specific purity and data before purchase.
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) Product/Catalog ] Available

Supplier Purity .

No. Quantities
Appretech Scientific APT000512 >98% Inquiry-based
CymitQuimica

IN-DAOOLINRE 95% 100mg, 250mg, 1g
(Indagoo)
Apollo Scientific PC908417 >95% Inquiry-based
Biosynth 3D-CMC63851 >95% Inquiry-based
ChemUniverse P50030 Not specified Inquiry-based

Note: Availability and product specifications are subject to change. It is recommended to verify

details directly with the supplier.

Safety, Handling, and Storage

Proper handling and storage are paramount for laboratory safety and maintaining the chemical

integrity of the compound.

Hazard Identification: 3-Fluorocyclobutane-1-carbonitrile is associated with the following

hazards:

Recommended Precautionary Measures:

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[3][6]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3][6]

e P261: Avoid breathing fumes, gas, mist, vapors, or spray.[6]

e P264: Wash skin thoroughly after handling.[5][6]
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Storage Conditions:
o Store at room temperature in a dry, well-ventilated place.[3][7]

o Keep the container tightly closed.[6]

Applications in Research and Drug Development

While direct literature on the biological activity of 3-Fluorocyclobutane-1-carbonitrile is
sparse, its value lies in its role as a precursor to more complex molecules. The
fluorocyclobutane motif is of significant interest in medicinal chemistry.

A prominent example illustrating the utility of this scaffold is [*®F]1-amino-3-fluorocyclobutane-1-
carboxylic acid (FACBC), a synthetic amino acid analogue used as a radiotracer for Positron
Emission Tomography (PET) imaging.[8][9][10][11][12] FACBC has shown efficacy in imaging
brain tumors, including glioblastomas, by leveraging the increased amino acid transport
characteristic of many cancer cells.[8][11][13]

The synthesis of FACBC and other derivatives demonstrates the chemical utility of the
fluorocyclobutane core.[8][14] The nitrile group of 3-Fluorocyclobutane-1-carbonitrile can be
readily converted to other functional groups, such as carboxylic acids or amines, providing a
gateway to a wide range of derivatives for screening and lead optimization in drug discovery
programs.

Workflow: Supplier Vetting and Initial Quality
Assessment

Ensuring the quality of starting materials is a critical, non-negotiable step in research that
validates all subsequent results. The following protocol outlines a systematic approach to
selecting a supplier and verifying the integrity of 3-Fluorocyclobutane-1-carbonitrile upon
receipt.
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Objective: To select a reliable supplier and confirm the identity and purity of the purchased
chemical to ensure its suitability for planned experiments.

Methodology:
Part A: Supplier Selection

e Initial Screening: Identify potential suppliers based on the information in Section 3 of this
guide and internal procurement databases.

o Technical Data Review: Request a Certificate of Analysis (CoA) and Safety Data Sheet
(SDS) from each shortlisted supplier.

o Causality: The CoA provides lot-specific data on purity (typically by HPLC or GC) and
identity (e.g., by *H NMR), which is more reliable than general catalog information. The
SDS is essential for a proper risk assessment.[3][5][6]

o Comparative Analysis: Create a decision matrix comparing suppliers based on purity, cost,
available quantity, and lead time. Prioritize suppliers providing comprehensive analytical
data.

o Final Selection: Choose the supplier that best balances quality, availability, and cost for the
project's needs.
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Caption: Supplier Selection and Qualification Workflow.

Part B: Incoming Material Quality Control
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e Documentation Check: Upon receipt, verify that the container label matches the order details
and the provided CoA.

 Visual Inspection: Examine the material's physical state (should be a liquid) and check for
any signs of contamination or container damage.[3]

« |dentity Confirmation (*H NMR): a. Prepare a sample by dissolving a small amount of the
material in a suitable deuterated solvent (e.g., CDCIs). b. Acquire a tH NMR spectrum. c.
Expected Result: The spectrum should be consistent with the structure of 3-
fluorocyclobutane-1-carbonitrile. Look for characteristic multiplets in the aliphatic region
corresponding to the cyclobutane ring protons. The integration should match the expected
proton count.

o Causality: NMR is a primary technique for structural elucidation. This step confirms that
the supplier has sent the correct molecule, preventing the use of incorrect starting
materials which would invalidate experimental results.

o Purity Assessment (Optional but Recommended): a. If purity is critical (e.g., for catalysis or
cGMP synthesis), perform Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC) analysis. b. Compare the purity result with the specification on the
supplier's CoA.

o Causality: This provides an independent verification of the material's purity, ensuring that
impurities do not interfere with subsequent reactions or biological assays.

o Final Approval: If the material passes all checks, formally approve it for use in the laboratory
and store it under the recommended conditions.
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{3-Fluorocyclobutane-1-carbonitrile | CsHeFN | CAS: 1552638-51-3}
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defined by

- Irritant (skin, eye, respiratory)
Safety Profile (SDS) | - Requires PPE (gloves, goggles)
- Ensures researcher safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D
Cyclobutane Fragment Library - PMC [pmc.ncbi.nim.nih.gov]

. appretech.com [appretech.com]
. 3-FLUOROCYCLOBUTANE-1-CARBONITRILE | CymitQuimica [cymitquimica.com]

. PubChemLite - 3-fluorocyclobutane-1-carbonitrile (C5H6FN) [pubchemlite.lcsb.uni.lu]

. aksci.com [aksci.com]

2
3
4
¢ 5. sigmaaldrich.com [sigmaaldrich.com]
6
7. calpaclab.com [calpaclab.com]

8

. jnm.snmjournals.org [jnm.snmjournals.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2522521?utm_src=pdf-body-img
https://www.benchchem.com/product/b2522521?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315009/
https://appretech.com/e_productshow/?533-1552638-51-3-533.html
https://cymitquimica.com/products/IN-DA001NRE/3-fluorocyclobutane-1-carbonitrile/
https://pubchemlite.lcsb.uni.lu/e/compound/83853925
https://www.sigmaaldrich.com/JP/en/sds/aldrich/cds003190?userType=undefined
https://aksci.com/sds/3599EH_SDS.pdf
https://www.calpaclab.com/1-3-fluoropyridin-2-yl-3-oxocyclobutane-1-carbonitrile-min-97-1-gram/ala-f173445-1g
https://jnm.snmjournals.org/content/jnumed/40/2/331.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. pdf.benchchem.com [pdf.benchchem.com]
e 10. ndlsearch.ndl.go.jp [ndilsearch.ndl.go.jp]

e 11. Synthesis and evaluation of [1L8F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image
brain tumors - ProQuest [proquest.com]

e 12. Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image
brain tumors - PubMed [pubmed.ncbi.nim.nih.gov]

e 13. Buy 1-Amino-3-fluorocyclobutane-1-carboxylic acid hydrochloride | 2059910-04-0
[smolecule.com]

e 14. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Topic: Commercial Suppliers and Technical Profile of 3-
Fluorocyclobutane-1-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522521#commercial-suppliers-of-3-
fluorocyclobutane-1-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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